Cas no 68585-82-0 (Yttrium oxide europium-doped)

Yttrium oxide europium-doped (Y₂O₃:Eu³⁺) is a high-purity inorganic phosphor material known for its exceptional luminescent properties. When excited by ultraviolet or electron beams, it emits intense red fluorescence due to the ⁵D₀→⁷F₂ transition of Eu³⁺ ions. This material exhibits high thermal stability, chemical inertness, and excellent quantum efficiency, making it ideal for applications in cathode-ray tubes (CRTs), fluorescent lamps, and X-ray intensifying screens. Its narrow emission band (~611 nm) ensures precise color reproducibility, while its robust crystal structure provides long-term performance reliability. Y₂O₃:Eu³⁺ is also utilized in solid-state lighting and display technologies, where consistent brightness and color purity are critical.
Yttrium oxide europium-doped structure
Yttrium oxide europium-doped structure
Product name:Yttrium oxide europium-doped
CAS No:68585-82-0
MF:O3Y2
MW:225.809906959534
CID:58823
PubChem ID:329766545

Yttrium oxide europium-doped Chemical and Physical Properties

Names and Identifiers

    • Red phosphor
    • Yttrium oxide
    • UNII-X8071685XT
    • YO 3-245
    • Ho Er Tb Yb Lu Y
    • Yttrium oxide, europium doped
    • 11130-29-3
    • EC 215-233-5
    • Diyttrium trioxide
    • 68585-82-0
    • EINECS 234-382-7
    • J-525166
    • EINECS 215-233-5
    • 68585-83-1
    • 1314-36-9
    • Yttrium(3+) oxide
    • YTTRIUM OXIDE (GENERIC)
    • Yttrium trioxide
    • DTXSID5051573
    • Yttrium oxide (Y2O3)
    • Yttrium Oxydatum
    • Yttria
    • Yttrium oxide (Y2O3), europium-doped
    • Yttrium oxide europium-doped
    • YTTRIUM OXIDE [INCI]
    • Q414685
    • Tantalum ore
    • RUDFQVOCFDJEEF-UHFFFAOYSA-N
    • FT-0776071
    • X8071685XT
    • DTXSID101014558
    • Yttrium sesquioxide
    • oxygen(2-);yttrium(3+)
    • AKOS030228236
    • Europium doped yttria
    • Europium yttrium oxide
    • Yttriumoxideeuropium-doped
    • nanopowder,10 wt. % in isopropanol,<100 nm,99.9% metals basis
    • Inchi: 1S/3O.2Y/q3*-2;2*+3
    • InChI Key: CVLPANXSBBGVHI-UHFFFAOYSA-N
    • SMILES: [O-2].[O-2].[O-2].[Y+3].[Y+3]

Computed Properties

  • Exact Mass: 225.796420g/mol
  • Monoisotopic Mass: 225.796420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3Ų

Experimental Properties

  • Color/Form: Reddish white powder
  • Melting Point: >1600 °C (lit.)
  • LogP: -0.35640

Yttrium oxide europium-doped Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Yttrium oxide europium-doped Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
756490-25G
Yttrium oxide, europium doped
68585-82-0
25g
¥1109.54 2023-11-23

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